Cas no 26760-21-4 (Benzenesulfinic acid,4-chloro-, methyl ester)

• Product Name: Benzenesulfinic acid,4-chloro-, methyl ester
• CAS No: 26760-21-4
• MF: C₇H₇ClO₂S
• MW: 190.647279977798
• MDL: MFCD08445495
• CID: 250022
• PubChem ID: 2737359
• Update Time: 2025-10-30

Benzenesulfinic acid,4-chloro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenesulfinic acid,4-chloro-, methyl ester
• methyl 4-chlorobenzenesulfinate
• 4-Chlor-benzolsulfinsaeure-methylester
• 4-Chlor-phenylsulfinsaeure-methylester
• Methyl 4-chlorobenzene sulphinate
• METHYL 4-CHLOROBENZENE-1-SULFINATE
• methyl p-chlorobenzenesulphinate
• OR0026
• p-Chlorbenzolsulfinsaeuremethylester
• OMGWPAUMPKUGQL-UHFFFAOYSA-N
• SCHEMBL14305114
• METHYL 4-CHLOROBENZENE SULFINATE
• CS-0373588
• 26760-21-4
• AB45287
• E82768
• AKOS006346047
• 4-Chloro-benzenesulfinic acid methyl ester
• FT-0711158
• starbld0016643
• METHYL4-CHLOROBENZENESULFINATE

• MDL： MFCD08445495
• Inchi： 1S/C7H7ClO2S/c1-10-11(9)7-4-2-6(8)3-5-7/h2-5H,1H3
• InChI Key： OMGWPAUMPKUGQL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(=O)OC

Computed Properties

• Exact Mass: 189.98600
• Monoisotopic Mass: 189.9855283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 45.5Ų

Experimental Properties

• PSA: 45.51000
• LogP: 2.87470

Benzenesulfinic acid,4-chloro-, methyl ester Security Information

• Hazardous Material Identification：

Additional information on Benzenesulfinic acid,4-chloro-, methyl ester

Benzenesulfinic acid,4-chloro-, methyl ester (CAS No. 26760-21-4): A Comprehensive Overview

Benzenesulfinic acid,4-chloro-, methyl ester, identified by its Chemical Abstracts Service (CAS) number 26760-21-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This organosulfur derivative has garnered attention due to its versatile applications in synthetic chemistry, medicinal chemistry, and material science. Its unique structural features, comprising a benzenesulfinyl group and a methyl ester moiety, coupled with the presence of a chloro substituent at the para position, make it a valuable intermediate in the synthesis of various biologically active molecules.

The< strong> benzenesulfinic acid moiety imparts a range of chemical properties that are highly useful in medicinal chemistry. Sulfinyl groups are known for their ability to enhance the solubility of molecules in polar solvents, which is a critical factor in drug formulation and delivery. Additionally, the sulfinyl group can participate in various chemical reactions, such as nucleophilic substitution and metal coordination, making it a versatile handle for further functionalization. The< strong> 4-chloro substituent further influences the electronic properties of the molecule, directing electrophilic aromatic substitution reactions and modulating the reactivity of the sulfinyl group.

The< strong> methyl ester group in< strong> Benzenesulfinic acid,4-chloro-, methyl ester provides another layer of reactivity. Ester groups can be hydrolyzed to carboxylic acids or converted into other functional groups such as amides or anhydrides. This flexibility allows for the synthesis of a wide array of derivatives that can be tailored for specific applications. For instance, the hydrolysis of the methyl ester to form< strong> 4-chlorobenzenesulfonic acid opens up pathways for further sulfonation or reduction reactions.

In recent years, there has been growing interest in< strong> Benzenesulfinic acid,4-chloro-, methyl ester due to its role as a key intermediate in the synthesis of pharmaceuticals. Researchers have leveraged its structural features to develop novel therapeutic agents targeting various diseases. For example, sulfoxides and sulfones derived from this compound have shown promise in treating inflammatory disorders and cancer. The< strong> 4-chloro substituent plays a crucial role in these applications by enhancing binding affinity to biological targets.

The compound's utility extends beyond pharmaceuticals into materials science. The presence of both polar sulfinyl and non-polar aromatic groups makes it an excellent candidate for designing polymers with tailored properties. Such polymers can exhibit enhanced thermal stability, mechanical strength, and chemical resistance, making them suitable for high-performance applications in industries ranging from aerospace to electronics.

Synthetic Applications: The synthesis of< strong> Benzenesulfinic acid,4-chloro-, methyl ester typically involves the reaction of 4-chlorobenzenesulfonyl chloride with methanol under basic conditions. This reaction proceeds via nucleophilic acyl substitution, where the chloride ion is displaced by methanol to form the methyl ester derivative. The reaction conditions can be optimized to maximize yield and purity, often involving careful control of temperature and stoichiometry.

Molecular Recognition and Catalysis: The unique electronic distribution around the< strong> benzenesulfinic acid moiety makes it an effective ligand for metal ions. This property has been exploited in designing catalysts for various organic transformations. For instance, palladium complexes containing this ligand have been reported to catalyze cross-coupling reactions with high efficiency. These catalysts are particularly valuable in pharmaceutical synthesis where complex molecular architectures need to be constructed.

Bioconjugation and Drug Delivery: The< strong> 4-chloro and< strong> methyl ester moiety provide handles for bioconjugation techniques such as click chemistry or ligation reactions. These techniques allow for the attachment of biomolecules like peptides or antibodies to synthetic platforms. Such bioconjugates have found applications in targeted drug delivery systems where precise control over molecular interactions is essential.

The< strong >Benzenesulfinic acid,4-chloro-, methyl ester CAS number 26760-21-4 is also significant from an industrial perspective. Its production and handling require adherence to stringent quality control measures to ensure consistency and safety. Manufacturers must comply with Good Manufacturing Practices (GMP) and other regulatory guidelines to meet industry standards.

Economic Impact: The demand for< strong >Benzenesulfinic acid,4-chloro-, methyl ester is driven by its widespread use in pharmaceuticals and specialty chemicals. As research continues to uncover new applications for this compound, its economic importance is likely to grow further. Companies investing in its production are positioned to benefit from these advancements by supplying critical intermediates to global markets.

Future Prospects: Emerging research trends suggest that< strong >Benzenesulfinic acid,4-chloro-, methyl ester will continue to play a pivotal role in scientific discovery and technological innovation. Ongoing studies are exploring its potential applications in green chemistry initiatives aimed at developing sustainable synthetic routes. Additionally, efforts are underway to expand its utility into new areas such as nanotechnology and advanced materials.